molecular formula C16H12N2O4 B8040452 [3-[2-(3-Cyanatophenoxy)ethoxy]phenyl] cyanate

[3-[2-(3-Cyanatophenoxy)ethoxy]phenyl] cyanate

Cat. No.: B8040452
M. Wt: 296.28 g/mol
InChI Key: PWGFYPJSSRZPAN-UHFFFAOYSA-N
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Description

[3-[2-(3-Cyanatophenoxy)ethoxy]phenyl] cyanate is a useful research compound. Its molecular formula is C16H12N2O4 and its molecular weight is 296.28 g/mol. The purity is usually 95%.
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Scientific Research Applications

  • Renewable Thermosetting Resins and Thermoplastics: [3-[2-(3-Cyanatophenoxy)ethoxy]phenyl] cyanate derivatives have been used to synthesize thermosetting resins and thermoplastics from vanillin. These materials demonstrate high thermal stability and are useful for environmentally sustainable polymer applications (Harvey et al., 2015).

  • Thermomechanical Resin Comparisons: Different cyanate ester resins containing biphenyl moieties were synthesized and their curing behavior and thermal properties were compared. These materials are significant in the development of high-performance polymers (Reams & Boyles, 2011).

  • Thermal Stability of Cyanate Ester Resins: The effect of o-methoxy groups on the properties and thermal stability of renewable high-temperature cyanate ester resins was studied. This research provides insights into the design of high-temperature resistant polymers (Harvey et al., 2015).

  • Polymerization Catalysis: The catalytic mechanism of benzoxazine to the polymerization of cyanate ester was explored. This study contributes to the understanding of cyanate ester polymerization processes, which are crucial in the production of high-performance polymers (Li et al., 2014).

  • Antileukemic Activity: Research on polycarbonyl compounds and their derivatives, including this compound, revealed some antileukemic activity, indicating potential applications in cancer research (French & Freedlander, 1958).

  • Modulating Accidental Fermi Resonance: Studies on vibrational probes, including cyanate groups in phenyl cyanate, were conducted to understand Fermi resonance. This research is relevant in the field of molecular spectroscopy and analytical chemistry (Lipkin et al., 2011).

  • Kinetics of Thermal Degradation Processes: The kinetics of the thermal degradation of cyanate ester polymers were studied. This research is crucial for understanding the stability and lifespan of materials made from these polymers (Hamerton et al., 2004).

Properties

IUPAC Name

[3-[2-(3-cyanatophenoxy)ethoxy]phenyl] cyanate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H12N2O4/c17-11-21-15-5-1-3-13(9-15)19-7-8-20-14-4-2-6-16(10-14)22-12-18/h1-6,9-10H,7-8H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PWGFYPJSSRZPAN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)OC#N)OCCOC2=CC(=CC=C2)OC#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H12N2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

296.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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